Cas no 2256713-31-0 (4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole)
2256713-31-0 structure
Product Name:4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole
CAS No:2256713-31-0
MF:C3H3Br2N3
MW:243.902503252029
CID:6819376
PubChem ID:172402434
Update Time:2025-03-02
4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 2256713-31-0
- AT45002
- 4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole
- CS-22054
-
- Inchi: 1S/C3H3Br2N3/c1-8-3(5)2(4)6-7-8/h1H3/i1D3
- InChI Key: RQVSHMOPECIDSU-FIBGUPNXSA-N
- SMILES: BrC1=C(N=NN1C([2H])([2H])[2H])Br
Computed Properties
- Exact Mass: 243.88615Da
- Monoisotopic Mass: 241.88820Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.7Ų
4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2256713-31-0 (4,5-dibromo-1-(methyl-d3)-1H-1,2,3-triazole) Related Products
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